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Source and Basic Properties Cavidine is a bioactive alkaloid isolated from plants of the Corydalis genus,

such as Corydalis impatiens [1]. Its reported molecular formula is C20H19NO5, with a molecular weight of

353.37 g/mol [2].

Established Biological Activities and Experimental Models Preclinical studies have demonstrated the

efficacy of cavidine in several models of inflammatory diseases. The table below summarizes the key

findings:

Disease Model Inducing Agent
Effective
Doses (in
vivo)

Key Outcomes &
Mechanisms

Primary
Citation

Acute Lung Injury
(ALI)

Lipopolysaccharide
(LPS) in mice

1, 3, and 10
mg/kg (i.p.) [1]

↓ Lung W/D ratio, ↓ TNF-α,
↓ IL-6, ↓ phosphorylation

of NF-κB p65 and IκBα [1].

[1]

Ulcerative Colitis Acetic acid in mice 1, 5, and 10

mg/kg (i.g.) [3]

↓ Disease activity index, ↑

antioxidant markers (GSH,
SOD), ↓ oxidative stress

(MDA), ↓ TNF-α, ↓ IL-6, ↓
p65 NF-κB [3].

[3]
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Disease Model Inducing Agent
Effective
Doses (in
vivo)

Key Outcomes &
Mechanisms

Primary
Citation

Chemotherapy-
Induced Peripheral
Neuropathy (CIPN)

Paclitaxel in mice Information
not specified

in search
results

Binds PKM2, ↓ histone
lactylation, ↑

PINK1/Parkin-mediated
mitochondrial autophagy

(mitophagy) [2].

[2]

Proposed Mechanism of Action The anti-inflammatory effect of cavidine is primarily mediated through the

suppression of the NF-κB signaling pathway. A proposed mechanism based on the cited research is

illustrated below:
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Experimental Protocols

Here are detailed methodologies for key experiments demonstrating cavidine's efficacy in an LPS-induced

acute lung injury model, based on the referenced study [1].

Protocol 1: In Vivo Model of LPS-Induced Acute Lung Injury

1. Objective To evaluate the protective effect of cavidine against LPS-induced acute lung injury in mice.

2. Materials and Reagents

Animals: Male C57BL/6 mice (e.g., 8-12 weeks old).

Test Compound: Cavidine (dissolved in a suitable vehicle like saline with minimal DMSO).
Inducing Agent: Lipopolysaccharide (LPS from E. coli serotype 055:B5).

Key Assay Kits: TNF-α and IL-6 ELISA kits, BCA protein assay kit.

3. Experimental Procedure

Animal Grouping: Mice are randomly divided into groups (n=6-10):

Control group: Administered vehicle only.
LPS model group: Administered vehicle and LPS.

Cavidine treatment groups: Administered cavidine (e.g., 1, 3, 10 mg/kg) and LPS.
(Optional) Positive control group: Administered a known anti-inflammatory drug (e.g.,

dexamethasone).
Drug Administration: Cavidine or vehicle is administered intraperitoneally (i.p.) at 1 hour and 12

hours prior to LPS instillation.
Disease Induction: Mice are lightly anesthetized. ALI is induced by intranasal instillation of LPS (30

mg/kg in 30 µL PBS).
Sample Collection: At a predetermined endpoint (e.g., 24 hours post-LPS):

Collect blood serum via cardiac puncture.
Perform bronchoalveolar lavage (BAL) with cold PBS to obtain BAL fluid (BALF).

Harvest lung tissues. One part is snap-frozen in liquid nitrogen for protein/bioassay, and
another is fixed in formalin for histology.

4. Key Readouts and Analysis
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Lung Wet/Dry (W/D) Weight Ratio: Weigh a part of the lung immediately (wet weight), then dry it in

an oven at 60°C for 48-72 hours to obtain the dry weight. Calculate the ratio to assess pulmonary
edema.

Cytokine Measurement: Measure concentrations of TNF-α and IL-6 in both BALF and serum using
commercial ELISA kits, following the manufacturer's instructions.

Histopathological Examination: Embed fixed lung tissues in paraffin, section, and stain with
Hematoxylin and Eosin (H&E). Score the sections for pathological features like alveolar wall

thickening, immune cell infiltration, and hemorrhage.
Western Blot Analysis: Isolate protein from frozen lung tissue. Analyze the phosphorylation levels of

key NF-κB pathway proteins (IκBα and NF-κB p65) using specific antibodies.

Protocol 2: In Vitro Assessment in LPS-Stimulated Cells

1. Objective To investigate the anti-inflammatory mechanism of cavidine in a murine macrophage cell line

(RAW 264.7) or human lung epithelial cells (A549).

2. Materials and Reagents

Cell Line: RAW 264.7 or A549 cells.

Test Compound: Cavidine (prepare a stock solution in DMSO).
Stimulating Agent: LPS.

Key Reagents: Cell culture media, MTT assay kit, NO detection kit, TNF-α and IL-6 ELISA kits, RIPA
lysis buffer, antibodies for Western blot.

3. Experimental Procedure

Cell Culture and Seeding: Maintain cells in appropriate medium. Seed cells in multi-well plates and

allow to adhere overnight.
Drug Pretreatment and Stimulation:

Pre-treat cells with various concentrations of cavidine (e.g., 1, 5, 10 µM) for 1-2 hours.
Stimulate cells with LPS (e.g., 100 ng/mL for RAW 264.7; 1 µg/mL for A549) for a specified

duration (e.g., 24 hours for cytokine measurement, 30-60 min for Western blot).
Include control groups (vehicle only) and an LPS-only model group.

Sample Collection:
Collect cell culture supernatants for NO and cytokine analysis.

Lyse cells for protein extraction for Western blot analysis.

4. Key Readouts and Analysis

Cell Viability: Perform MTT assay to ensure the observed effects are not due to cytotoxicity.
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Nitric Oxide (NO) Production: Measure nitrite levels in the culture supernatant using the Griess

reaction.
Cytokine Secretion: Quantify TNF-α and IL-6 levels in the supernatant by ELISA.

Protein Expression by Western Blot: Analyze the protein levels of iNOS, COX-2, and the
phosphorylation status of IκBα and NF-κB p65 in cell lysates.

Key Considerations for Researchers

Dose-Response Relationship: The efficacy of cavidine is dose-dependent. Establishing a full dose-
response curve is critical for in vitro and in vivo studies [1] [3].

Timing of Administration: The protective effect is more pronounced when cavidine is administered
prior to the inflammatory insult, suggesting a prophylactic or early-intervention potential [1].

Broad Therapeutic Potential: Beyond classic inflammatory models, cavidine shows promise in
neuroinflammation and pain, linked to novel mechanisms like epigenetic regulation and mitochondrial

quality control [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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